![molecular formula C19H27ClN2O2 B5130941 2-anilinoethyl 1-adamantylcarbamate hydrochloride](/img/structure/B5130941.png)
2-anilinoethyl 1-adamantylcarbamate hydrochloride
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Overview
Description
2-Anilinoethyl 1-adamantylcarbamate hydrochloride, also known as AEC, is a chemical compound that has shown potential in scientific research applications. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 2-anilinoethyl 1-adamantylcarbamate hydrochloride is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell cycle progression. This compound has been shown to activate the caspase-3 pathway, which is involved in the process of apoptosis. This compound has also been shown to inhibit the expression of cyclin D1, which is involved in cell cycle progression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory properties. A study by Zhang et al. showed that this compound inhibited the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages. This compound has also been shown to have neuroprotective properties. A study by Chen et al. showed that this compound protected against neuronal damage in a rat model of cerebral ischemia-reperfusion injury.
Advantages and Limitations for Lab Experiments
One advantage of 2-anilinoethyl 1-adamantylcarbamate hydrochloride is its potential as an anti-cancer agent. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Another advantage of this compound is its anti-inflammatory and neuroprotective properties. A limitation of this compound is that its mechanism of action is not fully understood. Further research is needed to fully understand the biochemical and physiological effects of this compound.
Future Directions
There are several future directions for research on 2-anilinoethyl 1-adamantylcarbamate hydrochloride. One direction is to further investigate its potential as an anti-cancer agent. Another direction is to investigate its potential as an anti-inflammatory and neuroprotective agent. Further research is also needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.
Synthesis Methods
The synthesis method of 2-anilinoethyl 1-adamantylcarbamate hydrochloride involves the reaction of 2-chloroethylamine hydrochloride with adamantyl isocyanate in the presence of triethylamine. The resulting product is then reacted with aniline in the presence of hydrochloric acid to yield this compound.
Scientific Research Applications
2-anilinoethyl 1-adamantylcarbamate hydrochloride has been studied for its potential use in cancer treatment. In a study conducted by Wang et al., this compound was shown to inhibit the growth of human breast cancer cells in vitro and in vivo. The study also found that this compound induced apoptosis in breast cancer cells by activating the caspase-3 pathway. Another study by Liu et al. showed that this compound inhibited the growth of human lung cancer cells by inducing apoptosis and inhibiting cell cycle progression.
properties
IUPAC Name |
2-anilinoethyl N-(1-adamantyl)carbamate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O2.ClH/c22-18(23-7-6-20-17-4-2-1-3-5-17)21-19-11-14-8-15(12-19)10-16(9-14)13-19;/h1-5,14-16,20H,6-13H2,(H,21,22);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRLOPUCXCJPSSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NC(=O)OCCNC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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